Cover of Micafungin exposure drives multidrug resistance in Clavispora lusitaniae
bioRxiv

Micafungin exposure drives multidrug resistance in Clavispora lusitaniae

E Wash, NE Scott , K Metzner, X Zhou, D Dasilva… - bioRxiv, 2026 - biorxiv.org

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GC–MS sample preparation, analysis, and data processing: All derivatized samples were stored at -80°C upon receipt until analysis at the Stony Brook Proteomics Core Facility. Samples were analyzed on an Agilent 7890B GC coupled to a 5977A MS system and equipped with an autosampler. A 1 µL aliquot was injected in split mode (2:1) at 280°C. High-purity helium served as the carrier gas at a constant 1.2 mL/minute flow. Separation was performed on an HP-5MS capillary column (30 m × 0.25 mm i.d. × 0.25 µm film). The GC oven program is shown in Table S6. Mass spectra were acquired in electron-impact (EI) mode at 70 eV over m/z 50–700 with an 8-min solvent delay. Data was processed in Agilent’s MassHunter Workstation 10.0. A dedicated acquisition/processing method was used for consistent retention-time alignment and peak integration. For each sterol, the most intense and unique m/z was designated the qualifier ion, with additional fragments used for confirmation when available. A signal-to-noise (S/N) threshold of 5 was used as the pass/fail criteria for all unknown sterols; only peaks exceeding this value were retained. Standard compounds ranging from 0.001 µM to 1 µM were used to construct calibration curves for quantitation of compounds. The retention time and mass spectral patterns of the following sterol standards were used as references for lipid analysis: ergosterol (Smolecule, catalog #S527372), lanosterol (Smolecule, catalog #S532452), obtusifoliol (Smolecule, catalog #S563624), zymosterol (Smolecule, catalog #S580329), 4,4-dimethyl zymosterol (Avanti catalog #700073), eburicol (Smolecule, catalog #S633611), episterol (Smolecule, catalog #S628882), and gramisterol (24-methylenelophenol or 4-methyl episterol) (Smolecule, catalog #S626191). The response for each sterol matching the standards was converted to pmol and normalized to the pmol amount of inorganic phosphate.
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Original Publication Abstract

1 Fungal infections are an escalating global health concern, with rare Candida species posing an 2 urgent threat due to emerging multidrug resistance. Clavispora (Candida) lusitaniae is an 3 uncommon pathogen in which multidrug resistance has been documented during antifungal 4 therapy, yet the selective forces driving this phenotype remain unclear. Here, we show that 5 exposure to the echinocandin micafungin (MCF) alone can select for multidrug resistance in C. 6 lusitaniae. Through controlled evolution experiments we identified individual point mutations in 7 genes encoding ergosterol biosynthesis enzymes (ERGs), sterol trafficking proteins (OSH2), and 8 the echinocandin drug target (FKS1) that confer a significant fitness benefit to one or more classes 9 of antifungals. We find that ERG3 loss-of-function is the primary and independent driver of pan- 10 antifungal resistance to echinocandins, azoles and polyenes. The ERG3 mutants have
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